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Thermal Decomposition Data and Mechanism

The thermal decomposition of As₂S₅ in an inert atmosphere is a complex, multi-stage process. The table

below summarizes key data and findings from experimental studies.

Parameter Details & Values

Overall Mass Loss Completion Between 500°C and 575°C (for heating rates of 5-20°C/min) [1]

Initial Slow Decomposition Starts at ~200°C, corresponds to formation of As₂S₃ (21% mass

loss) [1]

Rapid Volatilization Begins at ~450°C, involves rapid volatilization of molten arsenic

sulfides [1]

Apparent Activation Energy
(Ea)

105–136 kJ/mol (determined by Friedman method) [1]

Primary Decomposition
Reaction

As₂S₅ (s) → As₂S₃ (s/l) + S₂ (g) [1]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s613335?utm_src=pdf-body
https://www.smolecule.com/products/s613335?utm_src=pdf-interest
https://www.mdpi.com/2075-163X/12/11/1379
https://www.mdpi.com/2075-163X/12/11/1379
https://www.mdpi.com/2075-163X/12/11/1379
https://www.mdpi.com/2075-163X/12/11/1379
https://www.mdpi.com/2075-163X/12/11/1379
https://www.smolecule.com/products/s613335?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The decomposition pathway can be visualized as a two-stage process, leading to the eventual vaporization of

the material.
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Click to download full resolution via product page

Diagram: Proposed two-stage thermal decomposition pathway of As₂S₅ in an inert atmosphere.

Key Experimental Protocols

The data presented is primarily derived from thermogravimetric analysis (TGA) under controlled conditions.

Material and Preparation

Sample: Commercially sourced As₂S₅ powder (99.8% purity, P₈₀ particle size of 232 μm) [1].

Dilution: For non-isothermal TGA, the sample is often homogeneously diluted with alumina (Al₂O₃) at
a 25:75 (As₂S₅:Al₂O₃) ratio by mass. This prevents experimental artifacts from violent gas release

and particle ejection [1].

Thermogravimetric Analysis (TGA)
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Equipment: Use a simultaneous thermal analyzer (e.g., NETZSCH Jupiter STA) capable of TGA and

Differential Thermal Analysis (DTA) [1].
Atmosphere: Pure nitrogen (N₂) at a constant flow rate (e.g., 20 mL/min) to maintain an inert

environment [1].
Procedure:

Load the diluted sample (e.g., 60 mg) into a crucible [1].
Heat the sample from room temperature to 700°C at multiple, constant heating rates (e.g., 5,

10, 15, and 20 °C/min) [1].
Record mass loss (TG curve) and the rate of mass loss (DTG curve) as functions of

temperature [1].

Kinetic Analysis

Data Processing: The data from multiple heating rates is analyzed using model-free methods to
determine kinetic parameters like activation energy (Ea) [1].

Common Methods:
Kissinger Method: Uses the temperature at which the maximum rate of mass loss (T_max)

occurs for each heating rate [1].
Ozawa Method: An iso-conversional method that evaluates the activation energy at different

degrees of conversion [1].
Friedman Method: Another differential iso-conversional method widely used for complex

reactions [1].

Important Considerations for Researchers

Atmosphere is Critical: The decomposition behavior and products can change dramatically in an
oxidizing versus an inert atmosphere. The data above is specific to neutral (N₂) conditions [1].

Heating Rate Influence: Faster heating rates shift the observed decomposition temperatures to
higher values. The reported range of 500-575°C for complete conversion accounts for this effect

across different heating rates [1].
Pharmaceutical Context: While As₂S₅ itself is studied for its thermal properties, other arsenic

sulfides like As₄S₄ (realgar) are more commonly investigated for anti-cancer applications [2] [3].
These compounds are noted for being less toxic than arsenic trioxide (As₂O₃) while still showing

efficacy in inducing apoptosis in cancer cells [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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